N-(3-ethoxy-4-methoxybenzyl)-N-(4-fluorobenzyl)amine
N-(3-ethoxy-4-methoxybenzyl)-N-(4-fluorobenzyl)amine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0726125
InChI:
InChI=1S/C17H20FNO2/c1-3-21-17-10-14(6-9-16(17)20-2)12-19-11-13-4-7-15(18)8-5-13/h4-10,19H,3,11-12H2,1-2H3
SMILES:
CCOC1=C(C=CC(=C1)CNCC2=CC=C(C=C2)F)OC
Molecular Formula:
C17H20FNO2
Molecular Weight:
289.34 g/mol
N-(3-ethoxy-4-methoxybenzyl)-N-(4-fluorobenzyl)amine
CAS No.:
Cat. No.: VC0726125
Molecular Formula: C17H20FNO2
Molecular Weight: 289.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H20FNO2 |
|---|---|
| Molecular Weight | 289.34 g/mol |
| IUPAC Name | N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-(4-fluorophenyl)methanamine |
| Standard InChI | InChI=1S/C17H20FNO2/c1-3-21-17-10-14(6-9-16(17)20-2)12-19-11-13-4-7-15(18)8-5-13/h4-10,19H,3,11-12H2,1-2H3 |
| Standard InChI Key | SFQZCSWLLPOORE-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=CC(=C1)CNCC2=CC=C(C=C2)F)OC |
| Canonical SMILES | CCOC1=C(C=CC(=C1)CNCC2=CC=C(C=C2)F)OC |
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